Cas no 405090-62-2 (PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)-)

• Product Name: PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)-
• CAS No: 405090-62-2
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• MDL: MFCD29075844
• CID: 3523561
• PubChem ID: 58737388
• Update Time: 2025-06-12

PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)-
• (R)-3-((4-(Trifluoromethyl)phenoxy)methyl)pyrrolidine
• XIYHHXOOZDTTIM-SECBINFHSA-N
• (3R)-3-[[4-(trifluoromethyl)phenoxy]methyl]pyrrolidine
• SCHEMBL3444230
• 405090-62-2

• MDL： MFCD29075844
• Inchi： 1S/C12H14F3NO/c13-12(14,15)10-1-3-11(4-2-10)17-8-9-5-6-16-7-9/h1-4,9,16H,5-8H2/t9-/m1/s1
• InChI Key： XIYHHXOOZDTTIM-SECBINFHSA-N
• SMILES： N1CC[C@@H](COC2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

• Exact Mass: 245.10274856Da
• Monoisotopic Mass: 245.10274856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)-

Professional Introduction to PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- (CAS No. 405090-62-2)

PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- (CAS No. 405090-62-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a phenoxy moiety in its structure imparts unique chemical and pharmacological properties, making it a subject of intense study.

The structure of PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- features a central pyrrolidine ring substituted with a methyl group linked to a phenoxy group, which is further modified by a trifluoromethyl substituent. This specific arrangement of functional groups contributes to its distinct reactivity and interaction with biological targets. The (3R) configuration indicates the stereochemical orientation of the compound, which is crucial for its biological efficacy.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing trifluoromethyl groups due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The trifluoromethyl moiety is particularly valuable in drug design because it can improve the lipophilicity of molecules, thereby increasing their bioavailability. Additionally, the phenoxy group often serves as a key pharmacophore in many therapeutic agents, contributing to interactions with biological receptors.

Current research in medicinal chemistry has highlighted the potential of PYRROLIDINE derivatives as scaffolds for developing new drugs. Studies have demonstrated that modifications in the pyrrolidine ring can lead to compounds with enhanced binding affinity to enzymes and receptors involved in various disease pathways. The specific combination of a trifluoromethyl group and a phenoxy moiety in PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that pyrrolidine derivatives can modulate neurotransmitter systems by interacting with specific receptors. The presence of the (3R) stereocenter may play a critical role in determining the compound's efficacy and selectivity. Further investigation into the pharmacokinetic and pharmacodynamic properties of this compound could uncover new therapeutic opportunities.

The synthesis of PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yield and purity. The introduction of the trifluoromethyl group often requires specialized reagents and catalysts to achieve optimal results. Given its structural complexity, this compound represents a significant challenge for synthetic chemists but also offers a rich area for innovation.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- before conducting expensive experimental trials. Molecular modeling techniques can simulate interactions with biological targets, providing insights into potential drug-like properties. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing for rapid screening and optimization of candidate molecules.

The role of phenoxy groups in medicinal chemistry cannot be overstated. These moieties are frequently found in active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and hydrophobic interactions with biological targets. In PYRROLIDINE derivatives, the phenoxy group contributes to the compound's solubility and binding affinity. Its interaction with other functional groups within the molecule further enhances its pharmacological potential.

Recent publications have explored the use of PYRROLIDINE derivatives in addressing inflammatory diseases. The anti-inflammatory properties attributed to these compounds are attributed to their ability to modulate signaling pathways involved in inflammation. The unique combination of structural features in PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- may make it particularly effective in this context.

The development of novel synthetic routes for PYRROLIDINE derivatives is an ongoing area of research. Chemists are continually seeking more efficient and sustainable methods for producing these compounds on an industrial scale. Green chemistry principles are being incorporated into synthetic strategies to minimize environmental impact while maintaining high yields and purity.

In conclusion, PYRROLIDINE, 3-[[4-(TRIFLUOROMETHYL)PHENOXY]METHYL]-, (3R)- (CAS No. 405090-62-2) is a structurally complex and pharmacologically promising compound with significant potential applications in drug discovery. Its unique combination of functional groups—particularly the trifluoromethyl and phenoxy moieties—makes it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to play an important role in future pharmaceutical developments.